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Compound of Interest

Compound Name: 3-Hydroxypropionitrile

Cat. No.: B137533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data

for 3-Hydroxypropionitrile (3-HPN), a versatile bifunctional molecule of significant interest in

organic synthesis and as a precursor in the pharmaceutical and materials science industries.

Understanding its thermodynamic properties is crucial for process optimization, safety

assessments, and computational modeling.

Core Thermochemical Data
The following tables summarize the key thermochemical and physical properties of 3-
Hydroxypropionitrile. The data presented is primarily derived from the comprehensive

experimental and computational study by Roux et al. (2007), supplemented with data from

other established chemical databases.

Table 1: Standard Molar Enthalpies at 298.15 K
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Thermochemic
al Parameter

Symbol Phase
Value
(kJ·mol⁻¹)

Citation

Standard Molar

Enthalpy of

Combustion

ΔcH° Liquid -1620.5 ± 0.8 [1]

Standard Molar

Enthalpy of

Formation

ΔfH° Liquid -153.5 ± 1.6 [1]

Standard Molar

Enthalpy of

Vaporization

ΔvapH° Liquid → Gas 62.3 ± 0.5 [1][2]

Standard Molar

Enthalpy of

Formation

ΔfH° Gas -91.2 ± 1.4 [1]

Table 2: Physical Properties
Property Value Conditions Citation

Molecular Formula C₃H₅NO [3]

Molar Mass 71.08 g·mol⁻¹ [3]

Melting Point -46 °C (227.15 K)

Boiling Point 228 °C (501.15 K) at 1013 hPa [4]

Density 1.04 g·mL⁻¹ at 25 °C

Refractive Index 1.425 at 20 °C

Vapor Pressure
<0.1 mmHg (<0.01

hPa)
at 20 °C [5]

Flash Point 113 °C (Closed Cup) [4]

Experimental Protocols
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The experimental values for the standard molar enthalpy of combustion and vaporization were

determined through precise calorimetric and transpiration methods, respectively, as detailed by

Roux et al. (2007).

Determination of Enthalpy of Combustion
The standard molar enthalpy of combustion of liquid 3-Hydroxypropionitrile was determined

using static bomb combustion calorimetry.[1]
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Sample Preparation

Bomb Calorimetry

Data Analysis

Purify 3-HPN sample

Determine sample purity (e.g., GC)

Accurately weigh the sample in a crucible

Place crucible in a static bomb calorimeter

Pressurize bomb with excess pure oxygen

Ignite the sample

Measure the temperature change of the water bath

Apply corrections (e.g., for ignition energy, acid formation)

Calibrate the calorimeter using a standard (e.g., benzoic acid)

Calculate the standard specific energy of combustion

Convert to standard molar enthalpy of combustion

Click to download full resolution via product page

Static Bomb Combustion Calorimetry Workflow
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A purified and accurately weighed sample of 3-Hydroxypropionitrile is placed in a crucible

within a static bomb calorimeter. The bomb is then pressurized with a surplus of pure oxygen.

The sample is ignited, and the resulting temperature increase of the surrounding water bath is

meticulously measured. The calorimeter is calibrated using a substance with a known heat of

combustion, such as benzoic acid. Corrections are applied to account for factors like the

ignition energy and the formation of nitric acid. From these measurements, the standard

specific energy of combustion is calculated and subsequently converted to the standard molar

enthalpy of combustion.[1]

Determination of Enthalpy of Vaporization
The standard molar enthalpy of vaporization was determined using the transpiration method.[1]
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Experimental Setup

Vapor Collection

Calculation

Place 3-HPN in a saturator within a thermostat-controlled bath

Pass a stream of inert gas (N₂) at a known flow rate through the saturator

Maintain a constant temperature The gas stream becomes saturated with 3-HPN vapor

Trap the vapor downstream (e.g., using a cold trap or absorbent)

Accurately measure the mass of the condensed vapor

Calculate the partial pressure of 3-HPN from the mass and gas volume

Repeat at several temperatures

Plot ln(p) vs 1/T (Clausius-Clapeyron equation)

Determine ΔvapH° from the slope of the line
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3-HPN (l)

3-HPN (g)

 ΔvapH° = 62.3 kJ·mol⁻¹

3CO₂(g) + 2.5H₂O(l) + 0.5N₂(g)
(Combustion Products)

 ΔcH°(l) = -1620.5 kJ·mol⁻¹

3C(gr) + 2.5H₂(g) + 0.5N₂(g) + 0.5O₂(g)
(Elements in standard state)

 ΔfH°(l) = -153.5 kJ·mol⁻¹

 ΔfH°(g) = -91.2 kJ·mol⁻¹

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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